Cas no 56701-24-7 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-)

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- structure

56701-24-7 structure

Product Name:2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-

CAS No:56701-24-7

Molecular Formula:C₁₆H₁₆O₄

Molecular Weight:272.29584

MDL:MFCD00075893

CID:382173

PubChem ID:92503

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- Properties

Names and Identifiers

- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-
- (±)-Vestitol
- 2',7-DIHYDROXY-4'-METHOXYISOFLAVAN
- VESTITOL
- 7,2'-Dihydroxy-4'-methoxyisoflavan
- 3,4-Dihydro-3-(2-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-7-ol
- [ "" ]
- (+-)-Vestitol
- ACon1_000883
- MEGxp0_000408
- (3R)-Vestitol; (R)-(-)-Vestitol; Vestitol
- ()-Vestitol
- Vestitol
- NCGC00169266-02
- DL-Vestitol
- CHEBI:69088
- UNII-Z244UVZ669
- Vestitol, (+/-)-
- DTXSID801178444
- 3-(2-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
- 3-(2-Hydroxy-4-methoxy-phenyl)chroman-7-ol
- AKOS028108537
- 56701-24-7
- (+/-)-Vestitol
- FT-0727023
- BRD-A15543399-001-01-6
- 3-(2-hydroxy-4-methoxyphenyl)chroman-7-ol
- 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-
- 3-(2-Hydroxy-4-methoxyphenyl)-7-chromanol #
- B0005-190028
- NCGC00169266-01
- Q27137428
- XRVFNNUXNVWYTI-UHFFFAOYSA-N
- FS-8805
- SCHEMBL1850123
- Z244UVZ669
- (-)-vestitol
- (3R)-Vestitol
- "(3R)-Vestitol
- (3S)-vestitol
- (+)-Vestitol
- (3S)-3,4-Dihydro-3-(2-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-7-ol
- DA-58991
- DS-016521
- G90081
- vestitol
- (-)-Vestitol
- (3S)-Vestitol
- +Expand
- MDL： MFCD00075893
- InChIKey： XRVFNNUXNVWYTI-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H16O4/c1-19-13-4-5-14(15(18)8-13)11-6-10-2-3-12(17)7-16(10)20-9-11/h2-5,7-8,11,17-18H,6,9H2,1H3
- SMILES： COc1ccc(c(c1)O)C2Cc3ccc(cc3OC2)O

Computed Properties

Exact Mass: 272.10500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 272.105
Heavy Atom Count: 20
Complexity: 322
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 58.9Å²

Experimental Properties

LogP: 2.82510
PSA: 58.92000
Refractive Index: 1.623
Boiling Point: 418.5°C at 760 mmHg
Melting Point: 172-179 ºC
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 206.9°C
Solubility: Almost insoluble (0.087 g/l) (25 º C),
Color/Form: Powder
Density: 1.282±0.06 g/cm3 (20 ºC 760 Torr),

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG66371-5mg	DL-Vestitol	56701-24-7		5mg	$577.00	2024-04-19
Ambeed	A404065-5mg	DL-Vestitol	56701-24-7	98%	5mg	$1152.0
Cooke Chemical	BD0802048-5mg	DL-Vestitol	56701-24-7	98+%	5mg	RMB 6140.80	2023-09-07
MedChemExpress	HY-N8744-1mg	Vestitol	56701-24-7		1mg	￥650
TargetMol Chemicals	TN5227-5 mg	(+/-)-Vestitol	56701-24-7	98%	5mg	￥ 3,230
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	V55700-5 mg	Vestitol	56701-24-7		5mg	¥4000.0	2021-09-07

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:56701-24-7)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:56701-24-7)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:56701-24-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- Related Literature

1. Oligomeric isoflavonoids. Part 4.? Synthesis of the daljanelin class of isoflavonoid–neoflavonoid dimers

Mark B. Rohwer,Pieter S. van Heerden,E. Vincent Brandt,Barend C. B. Bezuidenhoudt,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1999 3367
2. Oligomeric isoflavonoids. Part 1. Structure and synthesis of the first (2,3′)-isoflavone-isoflavan dimer

Barend C. B. Bezuidenhoudt,E. Vincent Brandt,Jacobus A. Steenkamp,David G. Roux,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1988 1227
3. The absolute configurations of the animal metabolite, equol, three naturally occurring isoflavans, and one natural isoflavanquinone

K. Kurosawa,W. D. Ollis,B. T. Redman,I. O. Sutherland,O. R. Gottlieb,H. Magalh?es Alves Chem. Commun. (London) 1968 1265
4. Isoflavonoids of the Leguminosae

Nigel C. Veitch Nat. Prod. Rep. 2009 26 776
5. Prenylated isoflavonoids from plants as selective estrogen receptor modulators (phytoSERMs)

Rudy Simons,Harry Gruppen,Toine F. H. Bovee,Marian A. Verbruggen,Jean-Paul Vincken Food Funct. 2012 3 810
6. Asymmetric hydrogenation and transfer hydrogenation in the enantioselective synthesis of flavonoids

Guilherme S. Caleffi,Felipe C. Demidoff,Carmen Nájera,Paulo R. R. Costa Org. Chem. Front. 2022 9 1165
7. Synthesis of sophorol, violanone, lonchocarpan, claussequinone, philenopteran, leiocalycin, and some other natural isoflavonoids by the oxidative rearrangement of chalcones with thallium(III) nitrate

Lorànd Farkas,àgnes Gottsegen,Mihàly Nóagrádi,Sàndor Antus J. Chem. Soc. Perkin Trans. 1 1974 305
8. Synthesis of isoflavanoid oligomers using a pterocarpan as inceptive electrophile

Barend C. B. Bezuidenhoudt,Edward V. Brandt,David G. Roux J. Chem. Soc. Perkin Trans. 1 1984 2767
9. Isoflavonoids of the Leguminosae

Nigel C. Veitch Nat. Prod. Rep. 2007 24 417
10. Biosynthesis of isoflavonoid phytoalexins in Medicago sativa: the biosynthetic relationship between pterocarpans and 2′-hydroxyisoflavans

Paul M. Dewick,Maria Martin J. Chem. Soc. Chem. Commun. 1976 637

Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

56701-24-7 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:56701-24-7)2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-

Purity:99%/99%/99%/99%

Quantity:50mg/100mg/250mg/1g

Price($):185/314/534/1440